Cas no 2248411-56-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
• CAS No: 2248411-56-3
• MF: C₁₅H₇F₃N₂O₅
• MW: 352.221694231033
• CID: 6367870
• PubChem ID: 165729106
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248411-56-3
• EN300-6517603
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C15H7F3N2O5/c16-15(17,18)10-6-5-9(11(21)19-10)14(24)25-20-12(22)7-3-1-2-4-8(7)13(20)23/h1-6H,(H,19,21)
• InChI Key： QNHIYBYPWVYVAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(N1)=O)(F)F

Computed Properties

• Exact Mass: 352.03070581g/mol
• Monoisotopic Mass: 352.03070581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate

Chemical Compound CAS No 2248411-56-3: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Oxo-6-(Trifluoromethyl)-1,2-Dihydropyridine-3-Carboxylate

The compound with CAS No 2248411-56-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines isoindole and dihydropyridine moieties, making it a subject of interest in both academic and industrial research.

The isoindole moiety in this compound contributes to its stability and reactivity, while the dihydropyridine ring introduces versatility in terms of functionalization and bioavailability. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of selective kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group attached to the dihydropyridine ring further enhances the compound's pharmacokinetic properties, making it a promising candidate for therapeutic applications.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-Oxo... involves a multi-step process that typically includes cyclization reactions and selective functional group transformations. Researchers have recently explored green chemistry approaches to optimize the synthesis pathway, reducing environmental impact while maintaining high yields and purity levels.

In terms of applications, this compound has shown potential in the field of biomedical imaging due to its ability to act as a contrast agent under specific conditions. Additionally, its structural features make it a valuable building block for constructing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and interaction patterns of this compound with biological targets. These insights are crucial for understanding its mechanism of action and guiding future modifications to enhance efficacy and reduce off-target effects.

Looking ahead, the continued exploration of CAS No 2248411-56-3 is expected to yield new insights into its role in drug discovery and materials science. Its unique combination of structural features positions it as a key player in advancing innovative solutions across multiple disciplines.